molecular formula C9H15N3OS B6629707 (2R)-2-amino-N-[1-(5-methyl-1,3-thiazol-2-yl)ethyl]propanamide

(2R)-2-amino-N-[1-(5-methyl-1,3-thiazol-2-yl)ethyl]propanamide

Cat. No. B6629707
M. Wt: 213.30 g/mol
InChI Key: DZLUBYOLGHKODS-ULUSZKPHSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2R)-2-amino-N-[1-(5-methyl-1,3-thiazol-2-yl)ethyl]propanamide, also known as MTAPA, is a compound that has gained significant attention in the scientific community due to its potential use as a therapeutic agent. MTAPA is a thiazole-containing amino acid derivative that has been synthesized using various methods.

Mechanism of Action

(2R)-2-amino-N-[1-(5-methyl-1,3-thiazol-2-yl)ethyl]propanamide exerts its effects by modulating various signaling pathways in cells. Studies have shown that (2R)-2-amino-N-[1-(5-methyl-1,3-thiazol-2-yl)ethyl]propanamide can inhibit the Akt/mTOR pathway, which is involved in cell proliferation and survival. Additionally, (2R)-2-amino-N-[1-(5-methyl-1,3-thiazol-2-yl)ethyl]propanamide can activate the AMPK pathway, which is involved in energy homeostasis and autophagy. These effects ultimately lead to the inhibition of cancer cell proliferation, induction of apoptosis, and neuroprotection.
Biochemical and Physiological Effects:
(2R)-2-amino-N-[1-(5-methyl-1,3-thiazol-2-yl)ethyl]propanamide has been shown to have various biochemical and physiological effects. Studies have shown that (2R)-2-amino-N-[1-(5-methyl-1,3-thiazol-2-yl)ethyl]propanamide can inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit angiogenesis. Additionally, (2R)-2-amino-N-[1-(5-methyl-1,3-thiazol-2-yl)ethyl]propanamide has been shown to have neuroprotective effects, including the prevention of oxidative stress and the inhibition of neuroinflammation. (2R)-2-amino-N-[1-(5-methyl-1,3-thiazol-2-yl)ethyl]propanamide has also been shown to have anti-inflammatory effects, including the inhibition of cytokine production and the suppression of NF-κB signaling.

Advantages and Limitations for Lab Experiments

(2R)-2-amino-N-[1-(5-methyl-1,3-thiazol-2-yl)ethyl]propanamide has several advantages for lab experiments, including its high yield and purity, its ability to inhibit cancer cell proliferation and induce apoptosis, and its neuroprotective and anti-inflammatory effects. However, there are also limitations to using (2R)-2-amino-N-[1-(5-methyl-1,3-thiazol-2-yl)ethyl]propanamide in lab experiments, including its potential toxicity and the need for further studies to determine its optimal dosage and administration.

Future Directions

There are several future directions for (2R)-2-amino-N-[1-(5-methyl-1,3-thiazol-2-yl)ethyl]propanamide research, including further studies on its anticancer, neuroprotective, and anti-inflammatory effects, as well as its potential use in combination with other therapeutic agents. Additionally, further studies are needed to determine the optimal dosage and administration of (2R)-2-amino-N-[1-(5-methyl-1,3-thiazol-2-yl)ethyl]propanamide and to evaluate its safety and toxicity in humans. Finally, further studies are needed to determine the potential of (2R)-2-amino-N-[1-(5-methyl-1,3-thiazol-2-yl)ethyl]propanamide as a therapeutic agent for other diseases, such as cardiovascular disease and diabetes.

Synthesis Methods

(2R)-2-amino-N-[1-(5-methyl-1,3-thiazol-2-yl)ethyl]propanamide has been synthesized using various methods, including the reaction of 2-chloroethylamine hydrochloride with 5-methyl-2-thiazolylcarbonyl chloride, followed by the reaction with (R)-2-aminopropanoic acid. Another method involves the reaction of 2-chloroethylamine hydrochloride with 5-methyl-2-thiazolylcarbonyl chloride, followed by the reaction with (R)-2-aminopropanoic acid tert-butyl ester. Both methods result in the formation of (2R)-2-amino-N-[1-(5-methyl-1,3-thiazol-2-yl)ethyl]propanamide with high yield and purity.

Scientific Research Applications

(2R)-2-amino-N-[1-(5-methyl-1,3-thiazol-2-yl)ethyl]propanamide has been studied for its potential use in treating various diseases, including cancer, neurological disorders, and inflammation. Studies have shown that (2R)-2-amino-N-[1-(5-methyl-1,3-thiazol-2-yl)ethyl]propanamide can inhibit the proliferation of cancer cells and induce apoptosis, making it a potential anticancer agent. Additionally, (2R)-2-amino-N-[1-(5-methyl-1,3-thiazol-2-yl)ethyl]propanamide has been shown to have neuroprotective effects, making it a potential therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease. (2R)-2-amino-N-[1-(5-methyl-1,3-thiazol-2-yl)ethyl]propanamide has also been shown to have anti-inflammatory effects, making it a potential treatment for inflammatory diseases such as arthritis.

properties

IUPAC Name

(2R)-2-amino-N-[1-(5-methyl-1,3-thiazol-2-yl)ethyl]propanamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H15N3OS/c1-5-4-11-9(14-5)7(3)12-8(13)6(2)10/h4,6-7H,10H2,1-3H3,(H,12,13)/t6-,7?/m1/s1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DZLUBYOLGHKODS-ULUSZKPHSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CN=C(S1)C(C)NC(=O)C(C)N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1=CN=C(S1)C(C)NC(=O)[C@@H](C)N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H15N3OS
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

213.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.